Cas no 1564969-50-1 (4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline)

• Product Name: 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline
• CAS No: 1564969-50-1
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 5463060
• Update Time: 2025-06-30

4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline Chemical and Physical Properties

Names and Identifiers

• Z1694631249
• 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline
• Benzo[h]quinazoline, 4-chloro-7,8,9,10-tetrahydro-

• Inchi： 1S/C12H11ClN2/c13-12-10-6-5-8-3-1-2-4-9(8)11(10)14-7-15-12/h5-7H,1-4H2
• InChI Key： FPGHYUIZVHQUQY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC3=C(C2=NC=N1)CCCC3

Computed Properties

• Exact Mass: 218.0610761 g/mol
• Monoisotopic Mass: 218.0610761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.68
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8

Additional information on 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline

Professional Introduction to 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline (CAS No. 1564969-50-1)

4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline, identified by the chemical identifier CAS No. 1564969-50-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline derivatives, a class of molecules known for their broad spectrum of biological activities. The presence of a chlorine substituent at the 4-position and a tetrahydropyrido[3,4-b]indole core structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline features a fused ring system consisting of a benzene ring connected to a quinazoline moiety. The tetrahydropyrido[3,4-b]indole core is particularly noteworthy, as it is a common pharmacophore in many bioactive compounds. This structural motif has been extensively studied for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The chlorine atom at the 4-position enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the synthesis of more complex derivatives.

In recent years, quinazoline derivatives have been extensively explored for their pharmacological properties. Notably, several quinazoline-based compounds have demonstrated efficacy in treating diseases such as cancer, inflammation, and infectious disorders. The biological activity of 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline has been investigated in various preclinical studies. Research indicates that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in disease pathways. These findings suggest its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline is its versatility as a pharmaceutical intermediate. The chlorine substituent allows for further chemical modifications through nucleophilic aromatic substitution or other reaction mechanisms, enabling the creation of structurally diverse derivatives with tailored biological activities. This flexibility has made it a popular choice for medicinal chemists seeking to develop new drugs with improved efficacy and reduced toxicity.

The synthesis of 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline involves multi-step organic reactions that typically begin with readily available starting materials. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the chlorine atom and other substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

Recent studies have highlighted the potential of 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline in addressing unmet medical needs. For instance, research has demonstrated its ability to modulate signaling pathways involved in cancer cell proliferation and survival. Additionally, preclinical data suggest that this compound may have applications in treating inflammatory diseases by inhibiting key pro-inflammatory enzymes. These findings underscore its significance as a lead compound for further drug development efforts.

The pharmaceutical industry has shown considerable interest in quinazoline derivatives due to their favorable pharmacokinetic properties and low toxicity profiles. 4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline is no exception and has been evaluated in various pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have provided valuable insights into how the compound behaves within the body and have informed its optimization for therapeutic use.

In conclusion,4-Chloro-7,8,9,10-tetrahydrobenzo[h]quinazoline (CAS No.1564969-50-1) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical conditions.